7-Nitroquinoline
Cat. No. B188568
:
613-51-4
M. Wt: 174.16 g/mol
InChI Key: MXKZSCXYMSXOAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07538121B2
Procedure details
A mixture of 7-nitroquinoline (D54) (0.65 g, 3.71 mmol) and 10% palladium on charcoal (65 mg, 54% water) in methanol (20 ml) was hydrogenated at 1 atm. and ambient temperature for until complete by tlc. The catalyst was filtered off and washed with further methanol. The combined filtrated and washings were concentrated in vacuo to give the title compound as a brown solid (0.53 g). 1H NMR (400 MHz, CDCl3) δ (ppm): 8.75 (dd, 1H), 7.98 (dd, 1H), 7.62 (d, 1H), 7.21 (d, 1H), 7.14 (dd, 1H), 6.99 (dd, 1H), 4.07 (br, 2H).
Name
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:13]=[C:12]2[C:7]([CH:8]=[CH:9][CH:10]=[N:11]2)=[CH:6][CH:5]=1)([O-])=O>[Pd].CO>[NH2:1][C:4]1[CH:13]=[C:12]2[C:7]([CH:8]=[CH:9][CH:10]=[N:11]2)=[CH:6][CH:5]=1
|
Inputs
Step One
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Name
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|
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Quantity
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0.65 g
|
|
Type
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reactant
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|
Smiles
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[N+](=O)([O-])C1=CC=C2C=CC=NC2=C1
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Name
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|
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Quantity
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65 mg
|
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
was hydrogenated at 1 atm. and ambient temperature
|
FILTRATION
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Type
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FILTRATION
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|
Details
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The catalyst was filtered off
|
WASH
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Type
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WASH
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|
Details
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washed with further methanol
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FILTRATION
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Type
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FILTRATION
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|
Details
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The combined filtrated
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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washings were concentrated in vacuo
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Outcomes
Product
|
Name
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|
|
Type
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product
|
|
Smiles
|
NC1=CC=C2C=CC=NC2=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.53 g | |
| YIELD: CALCULATEDPERCENTYIELD | 99.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
